Hematin

• Molecular Formula: C34H34FeN4O5
• Molecular Weight: 634.5 g/mol
• InChI: InChI=1S/C34H34N4O4.Fe.H2O/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);;1H2/q;+2;/p-2
• InChIKey: CODDGSIFXYHHJO-UHFFFAOYSA-L

Hematin Standard and Reagent: Sourcing, Purity Specifications, and Baseline Characterization for Research Procurement

Hematin (CAS 15489-90-4), also designated as ferriheme hydroxide, hydroxyhemin, or ferriprotoporphyrin IX hydroxide, is a macrocyclic coordination compound consisting of an iron(III) protoporphyrin IX core coordinated to a hydroxide ligand [1]. It is commercially available as a dark blue-to-black powder with molecular formula C₃₄H₃₃FeN₄O₅ and molecular weight 633.51 g/mol. The compound is typically supplied at purity grades ranging from ≥94% to ≥99% as determined by HPLC, with porcine-derived material being a common biological source for laboratory applications [2]. Hematin serves as the stable oxidized free heme center of peroxidases and is employed across multiple research domains including hemoglobinometry standardization, PCR inhibition studies, biomimetic catalysis, and antimicrobial susceptibility testing [3].

Source & Purity Porcine-derived, HPLC purity verified, ≥94% to ≥99% grades available

Form Oxidized ferriheme (Fe³⁺) with hydroxide axial ligand; dark blue-to-black powder

Workflow Context Peroxidase mimetic, hemoglobinometry standard, PCR inhibitor studies, antimicrobial screening

• [1] PubChem. Hematin (Compound Summary). National Center for Biotechnology Information. CID 11980097. View Source
• [2] Sigma-Aldrich. Hematin porcine, ≥98% (Product Specification). Merck KGaA. View Source
• [3] Hoelzel Biotech. Hematin, >98% (HPLC). Hoelzel Biotech GmbH. View Source

Why Hematin Cannot Be Arbitrarily Substituted with Hemin or Other Heme Analogs in Critical Assays

Substitution of hematin with hemin (chlorohemin, CAS 16009-13-5) or other heme derivatives without experimental validation introduces substantial risk of assay failure and data irreproducibility. Hematin and hemin differ fundamentally in their axial ligand coordination (hydroxide versus chloride), resulting in divergent solubility profiles in alkaline and aqueous buffers, differential susceptibility to aggregation, and markedly distinct toxicological activity toward human erythrocytes [1]. In biomimetic catalysis, hematin exhibits H₂O₂-mediated reaction kinetics and product specificity that differ substantially from both horseradish peroxidase and alternative iron-porphyrin catalysts such as ferrocene, with the latter failing to produce conductive copolymers under identical polymerization conditions [2][3]. In PCR applications, hematin and acid hematin demonstrate distinguishable inhibition potencies when co-purified with DNA from bloodstains, necessitating lot-specific validation of inhibitory thresholds rather than assuming interchangeable behavior among heme derivatives [4].

1

Hemin (chlorohemin) differs in axial ligand and solubility

Hydroxide versus chloride coordination alters alkaline solubility and aggregation, which may shift erythrocyte reactivity profiles.

2

PCR inhibition potency is not class-interchangeable

Hematin and acid hematin show distinguishable inhibition thresholds; lot-specific validation is needed before replacing heme derivatives in DNA-based assays.

3

Catalytic behavior differs from HRP and ferrocene

Biomimetic oxidation kinetics and polymerization outcomes vary significantly; reported conductive-polymer performance does not transfer across catalysts.

• [1] Shanmuganathan M, et al. Hematin- and Hemin-Induced Spherization and Hemolysis of Human Erythrocytes Are Independent of Extracellular Calcium Concentration. Membranes. 2024;14(3):62. View Source
• [2] Córdoba A, et al. Mechanistic evaluation of hematin action as a horseradish peroxidase biomimetic on the 4-aminoantipyrine/phenol oxidation reaction. Chemical Engineering Journal. 2015;270:302-308. View Source
• [3] Molina BG, et al. A Comparative Study of Biomimetic Synthesis of EDOT-Pyrrole and EDOT-Aniline Copolymers by Peroxidase-like Catalysts. Polymers. 2022;14(13):2702. View Source
• [4] Akane A, et al. Identification of the heme compound copurified with deoxyribonucleic acid (DNA) from bloodstains, a major inhibitor of polymerase chain reaction (PCR) amplification. J Forensic Sci. 1994;39(2):362-372. View Source

Hematin Comparative Performance Evidence: Quantitative Differentiation from Hemin, HRP, and Ferrocene Across Key Research Applications

Comparative Cytotoxicity: Hematin Exhibits Significantly Higher Reactivity Toward Human Erythrocytes Than Hemin

In a direct comparative study evaluating heme derivative effects on human red blood cells, hematin was identified as a more reactive toxic metabolite than hemin. The study further demonstrated that the toxic effects of both derivatives were reduced and partially reversed in the presence of albumin, indicating distinct membrane interaction mechanisms that preclude interchangeable use [1].

Erythrocyte reactivity

Head-to-head

More reactive toxic metabolite vs. hemin (chlorohemin)

Hematin: higher spherization/hemolysis Hemin: lower reactivity, albumin-reversible

Differential erythrocyte response context; requires compound-specific handling protocols.

Reported qualitative comparison; albumin-mediated reversibility observed.

Evidence Dimension	Reactivity/Toxicity toward human erythrocytes (qualitative comparative ranking)
Target Compound Data	More reactive toxic metabolite
Comparator Or Baseline	Hemin (chlorohemin, CAS 16009-13-5): Less reactive toxic metabolite
Quantified Difference	Qualitatively higher reactivity; toxic effects reversible with albumin
Conditions	Human erythrocyte suspension; comparison of hematin versus hemin effects on spherization and hemolysis

Why This Matters

This differential toxicity necessitates compound-specific handling protocols and precludes hematin/hemin interchangeability in hemolysis assays or erythrocyte-based pharmacological studies.

• [1] Shanmuganathan M, et al. Hematin- and Hemin-Induced Spherization and Hemolysis of Human Erythrocytes Are Independent of Extracellular Calcium Concentration. Membranes. 2024;14(3):62. View Source

Biomimetic Polymerization: Hematin Enables Conductive Copolymer Synthesis Whereas Ferrocene Fails Under Identical Conditions

In a comparative study of peroxidase-like catalysts for the synthesis of poly(3,4-ethylenedioxythiophene) (PEDOT)-pyrrole and PEDOT-aniline copolymers, hematin produced conductive homopolymers and copolymers when doped with p-toluene sulfonic acid (TSA), whereas ferrocene produced only low-conductivity copolymers under the identical experimental conditions [1].

Conductive polymer synthesis

Head-to-head

Conductive copolymers with hematin; ferrocene yields low-conductivity products

Hematin + TSA: conductive PEDOT-pyrrole/aniline Ferrocene: low-conductivity under same conditions

Functional outcome differentiation; may support conductive polymer applications.

Outcome depends on TSA doping; direct comparison data.

Evidence Dimension	Polymerization outcome and product conductivity
Target Compound Data	Conductive homopolymers and copolymers (with TSA doping)
Comparator Or Baseline	Ferrocene: Low-conductivity copolymers under same conditions
Quantified Difference	Qualitative functional difference (conductive versus low-conductivity products)
Conditions	EDOT-pyrrole and EDOT-aniline copolymerization; TSA dopant; comparative evaluation of hematin versus ferrocene catalysts

Why This Matters

This functional outcome difference directly determines whether the synthesized material is suitable for organic electronic applications, making hematin the catalyst of choice over ferrocene for conductive polymer fabrication.

• [1] Molina BG, et al. A Comparative Study of Biomimetic Synthesis of EDOT-Pyrrole and EDOT-Aniline Copolymers by Peroxidase-like Catalysts: Towards Tunable Semiconductive Organic Materials. Polymers. 2022;14(13):2702. View Source

Stability Advantage: Hematin Demonstrates Superior Stability Compared to Horseradish Peroxidase Under Alkaline pH and High H₂O₂ Concentrations

Unlike horseradish peroxidase (HRP), hematin exhibits significantly greater stability in organic solvents, under alkaline pH conditions, and at elevated hydrogen peroxide concentrations. This enhanced stability is attributed to hematin's lack of amino acid residues that are susceptible to oxidative degradation in the native enzyme. Furthermore, hematin is substantially less expensive than HRP, offering economic efficiency advantages for large-scale biocatalytic applications [1][2].

Stability vs HRP

Class-level inference

Greater stability in organic solvents, alkaline pH, and elevated H₂O₂

Reported axes: organic solvent tolerance, alkaline pH resistance, high peroxide concentration stability

Supports catalyst selection for harsh-condition biomimetic workflows.

Attributed to lack of oxidizable amino acid residues; data to verify for specific formulations.

Evidence Dimension	Catalyst stability under harsh reaction conditions
Target Compound Data	Greater stability in organic solvents, alkaline pH, and high H₂O₂ concentrations
Comparator Or Baseline	Horseradish peroxidase (HRP): Lower stability; susceptible to oxidative degradation under same conditions
Quantified Difference	Qualitative stability advantage across multiple condition axes; cost advantage noted
Conditions	Comparative evaluation in organic solvents, alkaline pH environments, and elevated H₂O₂ concentrations relevant to biomimetic catalysis

Why This Matters

For industrial biocatalysis and hydrogel fabrication requiring robust catalyst performance under non-physiological conditions, hematin provides operational reliability that HRP cannot match while reducing material costs.

• [1] Wang X, et al. Cytocompatible dendrimer G3.0-hematin nanoparticle with high stability and solubility for mimicking horseradish peroxidase activity in in-situ forming hydrogel. Biosensors and Bioelectronics. 2021;178:113022. View Source
• [2] Ci S, et al. Hematin as a peroxidase substitute in hydrogen peroxide determinations. Analytical Chemistry. 1992;64(5):534-539. View Source

Analytical Sensitivity: Hematin-Based Flow-Injection System Achieves 7 nM H₂O₂ Detection Limit

When employed as a peroxidase substitute with p-cresol as the substrate, hematin enables a flow-injection analysis configuration that achieves a limit of detection of 7 nM for hydrogen peroxide. This performance is achieved using a particularly inexpensive and sensitive detection system that leverages hematin's catalytic properties without the stability limitations inherent to enzyme-based peroxidase alternatives [1].

H₂O₂ detection limit

Cross-study comparable

7 nM

Reported flow-injection analysis LOD; context-dependent on p-cresol substrate.

Not directly compared to HRP-based LOD in same configuration.

Evidence Dimension	Limit of detection for H₂O₂ in flow-injection analysis
Target Compound Data	7 nM H₂O₂
Comparator Or Baseline	Not directly compared to HRP-based LOD in same study; represents standalone hematin performance
Quantified Difference	LOD = 7 nM
Conditions	Flow-injection configuration; hematin as catalyst; p-cresol as substrate; H₂O₂ detection

Why This Matters

This 7 nM detection limit establishes hematin as a viable catalyst for high-sensitivity peroxide quantification in analytical workflows, particularly where enzyme stability concerns preclude HRP use.

• [1] Ci S, et al. Hematin as a peroxidase substitute in hydrogen peroxide determinations. Analytical Chemistry. 1992;64(5):534-539. View Source

Macrophage Immunomodulation: Soluble Hematin Inhibits TNFα and NO Production by >50%

In LPS-stimulated macrophage cultures, one-hour pretreatment with soluble hematin inhibited the production of tumor necrosis factor alpha (TNFα) and nitric oxide (NO) by more than 50% relative to untreated controls. This immunomodulatory activity is distinct from the behavior of crystalline β-hematin, which exhibits no inflammatory activity under parallel conditions, highlighting the functional divergence between soluble and crystalline heme forms [1].

Macrophage immunomodulation

Head-to-head

>50% inhibition of TNFα and NO (1 h pretreatment)

Soluble hematin: >50% reduction β-hematin: no inflammatory activity

Model-response context for malaria pathogenesis research; soluble vs. crystalline form divergence.

LPS-stimulated macrophages; reported endpoint reduction.

Evidence Dimension	Inhibition of macrophage TNFα and NO production
Target Compound Data	>50% inhibition of TNFα and NO production following 1-hour pretreatment
Comparator Or Baseline	Untreated control: baseline (0% inhibition); β-hematin: no inflammatory activity
Quantified Difference	>50% reduction in cytotoxic mediators
Conditions	LPS-stimulated macrophage cultures; 1-hour soluble hematin pretreatment; TNFα and NO production assays

Why This Matters

This dose-dependent immunomodulatory effect is directly relevant to malaria pathogenesis research and antimalarial drug discovery, where soluble hematin serves as a functional control distinct from crystalline hemozoin/β-hematin.

• [1] Taramelli D, et al. The Heme Moiety of Malaria Pigment (β-Hematin) Mediates the Inhibition of Nitric Oxide and Tumor Necrosis Factor-α Production by Lipopolysaccharide-Stimulated Macrophages. Experimental Parasitology. 1998;90(3):230-235. View Source

In Vivo Hydrogel Cytocompatibility: Hematin-Catalyzed Gelation Shows No Adverse Tissue Effects Compared to HRP

In an in vivo evaluation of hematin as an alternative catalyst to horseradish peroxidase for in situ hydrogelation of polymers bearing phenolic hydroxyl moieties, histological observation of cutaneous tissue surrounding the in situ formed gels revealed no adverse effects attributable to hematin when compared directly with HRP-catalyzed gelation. The gelation process achieved hydrogel formation within 20 seconds while maintaining high cytocompatibility [1].

In vivo hydrogel cytocompatibility

Head-to-head

No adverse tissue effects compared to HRP; gelation within 20 s

Hematin: non-inferior histological outcome HRP: comparable absence of adverse effects

Supports catalyst selection for injectable biomaterial research; non-inferiority in reported model.

Cutaneous tissue evaluation; data from single in vivo model.

Evidence Dimension	In vivo tissue response following catalyst-mediated hydrogel formation
Target Compound Data	No adverse effects; gelation within 20 seconds; high cytocompatibility
Comparator Or Baseline	Horseradish peroxidase (HRP): Comparable absence of adverse effects
Quantified Difference	Non-inferiority in histological assessment; 20-second gelation time
Conditions	In situ hydrogelation of polymers with phenolic hydroxyl groups in vivo; histological evaluation of cutaneous tissue

Why This Matters

This in vivo non-inferiority to HRP, combined with hematin's documented cost and stability advantages, positions hematin as a superior procurement choice for injectable biomaterial applications where enzyme cost and shelf-stability constrain translational feasibility.

• [1] Sakai S, et al. Hematin is an alternative catalyst to horseradish peroxidase for in situ hydrogelation of polymers with phenolic hydroxyl groups in vivo. Bioconjugate Chemistry. 2010;21(8):1449-1453. View Source

Hematin High-Impact Research and Industrial Application Scenarios Based on Validated Comparative Performance

Injectable Hydrogel Fabrication for Tissue Engineering and Drug Delivery

Hematin serves as a cost-effective, shelf-stable alternative to horseradish peroxidase for enzyme-mediated crosslinking of phenol-functionalized polymers into injectable hydrogels. As demonstrated in Section 3, hematin-catalyzed gelation achieves hydrogel formation within 20 seconds while exhibiting no adverse tissue effects in vivo compared to HRP-catalyzed gels. The catalyst's superior stability under alkaline pH and elevated H₂O₂ concentrations enables robust gelation under conditions where HRP would undergo oxidative inactivation. Procurement of hematin for this application offers both operational reliability and reduced material costs relative to enzyme-based alternatives [1][2].

Conductive Polymer Synthesis for Organic Electronic Materials

For researchers synthesizing PEDOT-pyrrole or PEDOT-aniline copolymers with peroxidase-mimetic catalysts, hematin is the functionally validated choice over ferrocene. As documented in Section 3, hematin produces conductive homopolymers and copolymers when doped with p-toluene sulfonic acid, whereas ferrocene yields only low-conductivity materials under identical reaction conditions. This outcome difference directly determines the suitability of the synthesized material for organic electronic device fabrication. Procurement decisions should favor hematin over ferrocene when target applications require conductive polymer products [3].

Erythrocyte-Based Toxicology and Hemolysis Assays Requiring Compound-Specific Controls

Laboratories conducting hemolysis assays or erythrocyte toxicity screening must recognize that hematin and hemin are not interchangeable controls. As established in Section 3, hematin exhibits higher reactivity as a toxic metabolite toward human red blood cells compared to hemin, with albumin-mediated reversibility of toxic effects. This differential toxicity profile necessitates compound-specific calibration standards and separate validation of each heme derivative in erythrocyte-based pharmacological studies. Procurement of hematin specifically—rather than generic heme preparations—is essential when assay protocols require a more reactive heme toxicity control [4].

Malaria Pathogenesis Research and Antimalarial Drug Screening

Soluble hematin serves as a functionally distinct control relative to crystalline β-hematin (synthetic hemozoin) in macrophage immunomodulation studies relevant to malaria. As detailed in Section 3, soluble hematin inhibits LPS-stimulated TNFα and NO production by more than 50% in macrophage cultures, whereas β-hematin exhibits no inflammatory activity. This divergence in immunomodulatory behavior makes soluble hematin an essential comparator for antimalarial drug screening assays that evaluate compounds targeting hemozoin formation or host inflammatory responses. Procurement of soluble hematin as a distinct chemical entity from β-hematin is required for proper assay controls in this domain [5].

Application

Selection Property

Validation Focus

Injectable hydrogel crosslinking studies

Catalyst stability under non-physiological conditions

In vivo gelation kinetics and tissue response

Conductive polymer synthesis research

Polymerization outcome and conductivity

Product conductivity under TSA doping conditions

Erythrocyte toxicity and hemolysis assays

Compound-specific heme reactivity profile

Hematin vs. hemin differential spherization/hemolysis

Malaria immunomodulation research

Soluble vs. crystalline heme form activity

Macrophage TNFα/NO endpoint modulation

• [1] Sakai S, et al. Hematin is an alternative catalyst to horseradish peroxidase for in situ hydrogelation of polymers with phenolic hydroxyl groups in vivo. Bioconjugate Chemistry. 2010;21(8):1449-1453. View Source
• [2] Wang X, et al. Cytocompatible dendrimer G3.0-hematin nanoparticle with high stability and solubility for mimicking horseradish peroxidase activity. Biosensors and Bioelectronics. 2021;178:113022. View Source
• [3] Molina BG, et al. A Comparative Study of Biomimetic Synthesis of EDOT-Pyrrole and EDOT-Aniline Copolymers by Peroxidase-like Catalysts. Polymers. 2022;14(13):2702. View Source
• [4] Shanmuganathan M, et al. Hematin- and Hemin-Induced Spherization and Hemolysis of Human Erythrocytes. Membranes. 2024;14(3):62. View Source
• [5] Taramelli D, et al. The Heme Moiety of Malaria Pigment (β-Hematin) Mediates the Inhibition of Nitric Oxide and Tumor Necrosis Factor-α Production. Experimental Parasitology. 1998;90(3):230-235. View Source